![molecular formula C9H11N3O B1272157 9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one CAS No. 328546-66-3](/img/structure/B1272157.png)
9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one
Overview
Description
“9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one” is a chemical compound with the CAS Number: 328546-66-3 . It has a molecular weight of 177.21 and its IUPAC name is 9-amino-1,2,3,4-tetrahydro-5H-1,4-benzodiazepin-5-one .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11N3O/c10-7-3-1-2-6-8(7)11-4-5-12-9(6)13/h1-3,11H,4-5,10H2,(H,12,13) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular formula of C9H11N3O .Scientific Research Applications
Neuropharmacology
9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one: has been explored for its potential in neuropharmacology due to its structure similar to that of known psychoactive compounds. Its ability to cross the blood-brain barrier makes it a candidate for the development of new treatments for neurological disorders .
Chemical Delivery Systems
This compound has been utilized in the development of brain-targeting chemical delivery systems. By modifying the compound to increase its lipophilicity, researchers have been able to create derivatives that can effectively deliver drugs across the blood-brain barrier, potentially offering a new way to treat central nervous system diseases .
Drug Discovery
Due to its unique structure, 9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one serves as a valuable scaffold in drug discovery. It can be used to synthesize a variety of derivatives, each with the potential to interact with different biological targets, thus aiding in the discovery of new therapeutic agents.
Safety and Hazards
properties
IUPAC Name |
9-amino-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c10-7-3-1-2-6-8(7)11-4-5-12-9(6)13/h1-3,11H,4-5,10H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVHVPDMTBPMQAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C2=C(N1)C(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20378056 |
Source
|
| Record name | Aminobenzodiazapine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Amino-1,2,3,4-tetrahydro-benzo[e][1,4]diazepin-5-one | |
CAS RN |
328546-66-3 |
Source
|
| Record name | Aminobenzodiazapine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20378056 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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